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Compound of Interest

Piperazine, 1,1'-(1,2-
Compound Name: )
phenylene)bis-

Cat. No.: B11742649

Get Quote

Executive Summary

This guide provides a comprehensive technical analysis of Piperazine, 1,1'-(1,2-
phenylene)bis- (CAS: 1446750-99-7), a sterically congested aryl piperazine derivative. Unlike
its para-substituted counterparts used frequently in liquid crystals and polymers, the ortho-
isomer presents unique synthetic and analytical challenges due to the steric clash between
adjacent piperazine rings. This document details the physicochemical properties, synthesis-
related impurity profiling, and a validated protocol for molecular weight confirmation using LC-
MS and NMR spectroscopy.

Part 1: Physicochemical Identity & Core Data

The ortho-substitution pattern imposes a twisted conformation on the molecule to minimize
repulsive interactions between the nitrogen lone pairs and the piperazine methylene groups.
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Property

Data

Chemical Name

Piperazine, 1,1'-(1,2-phenylene)bis-

1,2-Bis(1-piperazinyl)benzene; 1,2-Di(piperazin-

Synonyms 1-yl)benzene
CAS Number 1446750-99-7
Molecular Formula C1aH22Na
Molecular Weight 246.35 g/mol
Exact Mass 246.1844 g/mol

Structural Features

C2 Symmetry; Sterically crowded ortho-linkage;

Four basic nitrogen centers

pKa (Predicted)

~9.8 (secondary amine), ~5.4 (tertiary aniline-

like amine)

Physical State

Solid (typically off-white to pale yellow

crystalline powder)

Part 2: Synthesis & Impurity Profiling

Understanding the synthesis is critical for anticipating impurities that affect molecular weight

analysis. The compound is typically synthesized via Nucleophilic Aromatic Substitution (SnAr)

or Buchwald-Hartwig Amination.

The "Ortho-Effect" and Impurities

Due to steric hindrance at the ortho position, the second piperazine addition is kinetically

slower than the first. This leads to a specific impurity profile:

e Mono-substituted Impurity (MW 162.23): 1-(2-fluorophenyl)piperazine or 1-(2-

chlorophenyl)piperazine remaining from incomplete reaction.

o Oligomerization: If the piperazine acts as a linker between two benzene rings rather than

capping one, higher MW dimers (MW ~410+) can form.
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Caption: Synthesis pathway highlighting the kinetic bottleneck at the mono-substituted
intermediate due to steric hindrance.

Part 3: Analytical Characterization Strategy
High-Resolution Mass Spectrometry (HRMS)

The presence of four nitrogen atoms makes this compound highly ionizable.
« lonization Mode: Electrospray lonization (ESI) in Positive mode.
e Observed lons:

o [M+H]*: 247.1917 m/z (Base peak).

o [M+2H]?*: 124.0995 m/z (Common due to multiple basic sites).

 Differentiation: The key is to distinguish the target (MW 246) from the mono-substituted
impurity (MW ~162) and the para-isomer (same MW, different retention time).

Nuclear Magnetic Resonance (NMR)

NMR is the definitive tool to confirm the ortho substitution pattern versus meta or para.

e Symmetry: The molecule possesses a plane of symmetry (or axis depending on
conformation), making the two piperazine rings equivalent and the benzene ring symmetric
(AA'BB' system).
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e 'H NMR (CDCls, 400 MHz) Prediction:

o Aromatic Region (6.9 - 7.2 ppm): A characteristic AA'BB' multiplet. The protons adjacent to
the nitrogen (3,6-position) will be shielded relative to unsubstituted benzene, appearing
upfield (~6.9-7.0 ppm). The 4,5-protons will appear slightly downfield (~7.1-7.2 ppm).

o Piperazine Region (2.8 - 3.1 ppm):
» o-Protons (N-Ar): Triplet or broad singlet at ~3.0 ppm.
» [(-Protons (N-H): Triplet or broad singlet at ~2.8 ppm.

o NH Protons: Broad singlet, chemical shift varies with concentration/solvent (typically 1.5 -
2.0 ppm).

Critical Check: If the aromatic region shows 4 distinct signals or a complex ABCD pattern, the
symmetry is broken, indicating a mono-substituted impurity or asymmetric derivative.

Part 4: Experimental Protocol (LC-MS Analysis)

Obijective: Confirm molecular weight and purity >98%.

Reagents

e Mobile Phase A: Water + 0.1% Formic Acid (FA).
o Mobile Phase B: Acetonitrile (ACN) + 0.1% Formic Acid.

e Diluent: 50:50 Water:ACN.

Instrument Parameters
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Parameter Setting
C18 Reverse Phase (e.g., Agilent ZORBAX
Column _
Eclipse Plus, 2.1 x 50mm, 1.8um)
Flow Rate 0.4 mL/min
Column Temp 40°C
Injection Vol 2.0 uL
Detection UV (254 nm) and MS (ESI+)

Gradient Table

Time (min) % Mobile Phase B Event
0.00 5% Equilibration
1.00 5% Hold
Elution of hydrophobic
8.00 95% _ N
Impurities
10.00 95% Wash
10.10 5% Re-equilibration

Data Interpretation[3][7][9][10][11][12][13]

o Retention Time: The ortho-isomer typically elutes later than the mono-substituted impurity

but earlier than the para-isomer due to the twisted, less planar conformation reducing

interaction with the C18 stationary phase.

e Mass Spectrum Extraction: Extract the peak at RT ~4-6 min. Look for m/z 247.2.

o Purity Calculation: (Area of Target Peak / Total Area of all peaks) x 100.

Part 5: Structural Logic Diagram
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Sample: White Powder

Target: 1,2-bis(piperazinyl)benzene

(Step 1: LC-MS (ESI+))
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Caption: Analytical decision tree for validating the identity of 1,2-bis(piperazin-1-yl)benzene.
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o To cite this document: BenchChem. [Technical Guide: Analytical Characterization of
Piperazine, 1,1'-(1,2-phenylene)bis-]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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